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Compound of Interest

Compound Name: GSK729

Cat. No.: B15293769 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GSK729 is a potent and selective small molecule inhibitor of the Mycobacterium tuberculosis

enoyl-coenzyme A (CoA) hydratase, EchA6. This enzyme is a critical component of the fatty

acid synthesis II (FAS-II) pathway, which is essential for the biosynthesis of mycolic acids, the

hallmark lipid components of the mycobacterial cell wall. By inhibiting EchA6, GSK729 disrupts

mycolic acid production, leading to bactericidal effects against M. tuberculosis. These

characteristics make GSK729 and its analogs promising candidates for the development of

novel anti-tuberculosis therapeutics.

This document provides detailed application notes and protocols for the high-throughput

screening (HTS) of GSK729 and other potential inhibitors of EchA6. The methodologies

described herein are designed to facilitate the discovery and characterization of new chemical

entities targeting this essential mycobacterial enzyme. Both biochemical, target-based

screening and whole-cell phenotypic screening approaches are presented.

Quantitative Data Summary
The following table summarizes the key quantitative data reported for GSK729. This table can

be expanded as more data becomes available for GSK729 and its analogs.
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Compound Target Assay Type IC50 (µM) Reference

GSK729
M. tuberculosis

EchA6

Biochemical Pull-

down
1.8 [1]

Signaling and Metabolic Pathway
GSK729 targets the Fatty Acid Synthase II (FAS-II) pathway in Mycobacterium tuberculosis.

This pathway is responsible for the elongation of long-chain fatty acids that are precursors to

mycolic acids. EchA6 plays a crucial, albeit non-catalytic, role in shuttling fatty acid

intermediates within this pathway. Inhibition of EchA6 disrupts the entire FAS-II cycle, leading

to the cessation of mycolic acid synthesis and ultimately, bacterial cell death.
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Fatty Acid Synthase II (FAS-II) Pathway and Inhibition by GSK729

Elongation Cycle

Acyl-ACP

KasA/KasB

Malonyl-ACP

β-Ketoacyl-ACP

MabA

β-Hydroxyacyl-ACP

HadAB/HadBC

trans-2-Enoyl-ACP

InhA

Elongated Acyl-ACP

Mycolic Acids

EchA6 (Target)

Interacts with/Shuttles substrate to

GSK729

Inhibits
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Plate Preparation

Reaction & Measurement

Data Analysis

1. Dispense Compounds &
Controls (in DMSO)

2. Add EchA6 and
Coupled Enzyme Mix

3. Pre-incubate

4. Add Substrate Mix
(Crotonoyl-CoA + NADH)

5. Kinetic Read (Absorbance at 340 nm)

6. Calculate Reaction Rates

7. Calculate % Inhibition

8. Identify Hits

 

Plate Preparation (BSL-3)

Incubation

Measurement & Analysis

1. Dispense Compounds &
Controls (in DMSO)

2. Add Fluorescent
M. tuberculosis Culture

3. Incubate at 37°C for 5-7 days

4. Read Fluorescence

5. Calculate % Growth Inhibition

6. Identify Hits

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Environmentally-dependent interactions shape patterns in gene content across natural
microbiomes - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for High-Throughput
Screening of GSK729 and Analogs]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15293769#gsk729-for-high-throughput-screening]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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